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Executive Summary
The vasopressin/oxytocin superfamily of neuropeptides represents one of the most ancient and

conserved signaling systems in the animal kingdom. While the distinct physiological roles of

vasopressin and oxytocin in mammals are well-documented, their evolutionary origins and the

functional diversity of related peptides in invertebrates offer a compelling narrative for both

evolutionary biology and pharmacology. This whitepaper provides a detailed examination of

Conopressin G, a molluscan neuropeptide, and its evolutionary, structural, and functional

relationship to the vertebrate vasopressin and oxytocin lineages. By dissecting its molecular

structure, receptor interactions, and the signaling pathways it modulates, we illuminate how the

study of this invertebrate peptide can provide profound insights into the fundamental principles

of neuropeptide evolution and inform the rational design of novel therapeutics targeting human

vasopressin/oxytocin receptors.

Evolutionary Origins and Phylogeny
The vasopressin/oxytocin peptide family predates the divergence of protostomes and

deuterostomes, indicating a deep evolutionary history. The fundamental architecture of the

precursor protein, comprising a signal peptide, the nonapeptide hormone, and a neurophysin
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domain, was established in the common ancestor of vertebrates and invertebrates over 600

million years ago.[1][2][3]

In vertebrates, a gene duplication event early in their evolution gave rise to two distinct

lineages: the vasopressin-like peptides (e.g., vasopressin, vasotocin) and the oxytocin-like

peptides (e.g., oxytocin, mesotocin, isotocin).[4][5] This separation allowed for the sub-

functionalization and neo-functionalization that led to their distinct roles in physiology and

behavior. In contrast, most invertebrates, including the mollusc Lymnaea stagnalis from which a

conopressin was first characterized, possess only a single gene from this superfamily.[4][6][7]

Conopressin G, originally isolated from the venom of the fish-hunting cone snail Conus

geographus, is a member of this invertebrate lineage.[8][9] Its precursor, preproconopressin,

mirrors the structure of vertebrate preprovasopressin, underscoring their shared ancestry.[2]

The existence of these peptides in both neuronal tissue and venom suggests that in some

species, these hormones have been co-opted for predatory or defensive purposes.[3][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b046012#evolutionary-relationship-of-conopressin-g-
to-vasopressin-oxytocin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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